Cas no 1874965-45-3 (2-chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid)

• Product Name: 2-chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid
• CAS No: 1874965-45-3
• MF: C₉H₇ClN₂O₃
• MW: 226.61648106575
• CID: 6486761
• PubChem ID: 131035760
• Update Time: 2025-05-26

2-chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid
• 2-Chloro-6-(prop-2-ynoxyamino)pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-chloro-6-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C9H7ClN2O3/c1-2-3-15-12-8-5-6(9(13)14)4-7(10)11-8/h1,4-5H,3H2,(H,11,12)(H,13,14)
• InChI Key： BHQNBVGZBGCNLK-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(NOCC#C)=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 280.3±50.0 °C(Predicted)
• pka: 2.76±0.20(Predicted)

Additional information on 2-chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid

Comprehensive Overview of 2-Chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid (CAS No. 1874965-45-3)

In the realm of specialty chemicals and pharmaceutical intermediates, 2-Chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid (CAS No. 1874965-45-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as CPA-4-carboxylic acid, belongs to the pyridine derivative family, which is widely studied for its role in drug discovery and agrochemical development. Researchers and industry professionals frequently search for terms like "pyridine derivatives synthesis", "CPA-4-carboxylic acid applications", and "CAS 1874965-45-3 suppliers", reflecting its growing relevance in scientific and industrial circles.

The molecular structure of 2-Chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid features a pyridine core substituted with chloro, propynyloxy, and carboxylic acid functional groups. This configuration imparts distinct reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Queries like "eco-friendly synthesis of pyridine derivatives" and "CPA-4-carboxylic acid solubility" highlight the intersection of environmental concerns and chemical innovation.

One of the most discussed applications of CAS No. 1874965-45-3 lies in its potential as a building block for pharmaceutical active ingredients. Its structural motifs are found in compounds targeting central nervous system (CNS) disorders and anti-inflammatory agents, aligning with the rising demand for novel therapeutics. Searches for "pyridine-based drug candidates" and "CPA-4-carboxylic acid in medicinal chemistry" underscore this connection. Additionally, its use in crop protection formulations has been explored, addressing the global need for sustainable agriculture solutions.

From a technical perspective, the physicochemical properties of 2-Chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid are critical for its handling and application. Its melting point, solubility profile, and stability under various conditions are frequently researched topics. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, as evidenced by searches for "CAS 1874965-45-3 analytical methods" and "CPA-4-carboxylic acid purity standards".

In the context of industrial scalability, challenges such as cost-effective synthesis routes and regulatory compliance are often discussed. The compound's compatibility with continuous flow chemistry—a trending topic in process optimization—has also been investigated. Queries like "large-scale production of pyridine intermediates" and "CPA-4-carboxylic acid patent status" reflect these practical considerations. Furthermore, its role in material science, particularly in the development of functional polymers, adds another layer of versatility.

As the scientific community continues to explore the potential of 2-Chloro-6-(prop-2-yn-1-yloxy)aminopyridine-4-carboxylic acid, collaborations between academia and industry are crucial. Emerging trends like AI-driven molecular design and high-throughput screening may further unlock its applications. With increasing searches for "CAS 1874965-45-3 future prospects" and "pyridine derivatives in nanotechnology", this compound remains a focal point for innovation across multiple disciplines.